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Compound of Interest

Compound Name: 2,6-Dimethyl-4-nitrosophenol

Cat. No.: B077472 Get Quote

Safe Handling Guide: 2,6-Dimethyl-4-nitrosophenol
This document provides essential safety and logistical information for the handling and disposal

of 2,6-Dimethyl-4-nitrosophenol (CAS No: 13331-93-6). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by outlining necessary personal protective equipment, operational protocols, and emergency

plans.

Hazard Identification and Safety Data
2,6-Dimethyl-4-nitrosophenol is classified as a hazardous substance requiring careful

handling.[1] It is toxic if swallowed and causes serious skin and eye irritation.[1][2][3] The

primary hazards are summarized in the table below.
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Hazard

Classification
GHS Code Description Pictogram Signal Word

Acute Toxicity,

Oral
H301

Toxic if

swallowed[1][2]
alt text Danger[1][2]

Serious Eye

Irritation
H319

Causes serious

eye irritation[1][2]

[3][4]

alt text Warning

Skin Irritation H315
Causes skin

irritation[3][4]
alt text Warning

Specific Target

Organ Toxicity
H335

May cause

respiratory

irritation[3][4]

alt text Warning

Operational Plan: PPE, Handling, and Storage
Adherence to proper operational procedures is critical to minimize exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,6-Dimethyl-4-nitrosophenol.[4][5] All PPE

should be inspected before use.
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Protection Type Specification Rationale / Notes

Eye / Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.[4][5]

Protects against splashes and

airborne dust particles that can

cause severe eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.[2]

[4][5] Impervious clothing

should be worn if there is a risk

of significant contact.[4]

Prevents skin irritation and

potential absorption.

Contaminated clothing must be

removed and washed before

reuse.[4][5]

Respiratory Protection

All handling of solid material

must be done in a certified

chemical fume hood.[5] If dust

generation is unavoidable or if

working outside a fume hood,

a full-face respirator with

appropriate cartridges is

required.[4]

Prevents inhalation of dust,

which can cause respiratory

tract irritation.[3][5]

Handling Protocol
Preparation: Ensure an eyewash station and safety shower are accessible and operational

before beginning work.[5]

Location: Conduct all procedures involving 2,6-Dimethyl-4-nitrosophenol within a certified

chemical fume hood to minimize inhalation risk.[5]

Manipulation: Minimize the generation of dust when weighing or transferring the material.[5]

Hygiene: Wash hands thoroughly after handling the substance.[2] Do not eat, drink, or

smoke in the work area.[2][6]

Clothing: Remove any contaminated clothing immediately and wash it before wearing it

again.[4][5]

Storage Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.echemi.com/sds/26-dimethyl-4-nitrophenol-pid_Seven16420.html
https://pim-resources.coleparmer.com/sds/03307.pdf
https://www.lookchem.com/sds13331-93-6.html
https://www.echemi.com/sds/26-dimethyl-4-nitrophenol-pid_Seven16420.html
https://pim-resources.coleparmer.com/sds/03307.pdf
https://www.echemi.com/sds/26-dimethyl-4-nitrophenol-pid_Seven16420.html
https://www.echemi.com/sds/26-dimethyl-4-nitrophenol-pid_Seven16420.html
https://pim-resources.coleparmer.com/sds/03307.pdf
https://pim-resources.coleparmer.com/sds/03307.pdf
https://www.echemi.com/sds/26-dimethyl-4-nitrophenol-pid_Seven16420.html
https://www.fishersci.com/shop/products/2-6-dimethyl-4-nitrophenol-98-thermo-scientific/AAA1547206
https://pim-resources.coleparmer.com/sds/03307.pdf
https://pim-resources.coleparmer.com/sds/03307.pdf
https://www.benchchem.com/product/b077472?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/03307.pdf
https://pim-resources.coleparmer.com/sds/03307.pdf
https://www.lookchem.com/sds13331-93-6.html
https://www.lookchem.com/sds13331-93-6.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14376~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:08:05~~4-Nitrophenol~~
https://www.echemi.com/sds/26-dimethyl-4-nitrophenol-pid_Seven16420.html
https://pim-resources.coleparmer.com/sds/03307.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a cool, dry, and well-ventilated area.[4][5]

Keep the container tightly closed to prevent contamination and exposure.[4][5]

The storage area should be locked and secured.[2][4][6]

Store away from incompatible materials such as strong oxidizing agents.[3]

Emergency Procedures
Immediate and appropriate action during an emergency is crucial to mitigate harm.

First Aid Measures
The following table outlines the immediate first aid steps to be taken in case of exposure.[5]

Medical attention should be sought in all cases of exposure.[2][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.echemi.com/sds/26-dimethyl-4-nitrophenol-pid_Seven16420.html
https://pim-resources.coleparmer.com/sds/03307.pdf
https://www.echemi.com/sds/26-dimethyl-4-nitrophenol-pid_Seven16420.html
https://pim-resources.coleparmer.com/sds/03307.pdf
https://www.lookchem.com/sds13331-93-6.html
https://www.echemi.com/sds/26-dimethyl-4-nitrophenol-pid_Seven16420.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14376~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:08:05~~4-Nitrophenol~~
https://www.fishersci.com/shop/products/2-6-dimethyl-4-nitrophenol-98-thermo-scientific/AAA1547206
https://pim-resources.coleparmer.com/sds/03307.pdf
https://www.lookchem.com/sds13331-93-6.html
https://pim-resources.coleparmer.com/sds/03307.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Immediate Action

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial

respiration, but avoid mouth-to-mouth

resuscitation. Seek immediate medical attention.

[5]

Skin Contact

Remove contaminated clothing and shoes.

Flush the affected skin with plenty of water for at

least 15 minutes. Seek medical attention.[2][5]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, making sure to lift

the upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[2][4][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cups of water or milk.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[2][5][6]

Spill Response Protocol
In the event of a spill, follow these steps to ensure safe cleanup.

Evacuate and Secure: Immediately alert others in the area and evacuate non-essential

personnel. Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[5]

Don PPE: Wear the full recommended PPE as described above, including respiratory

protection, gloves, and eye protection.[5]
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Contain and Clean: Gently sweep or vacuum the spilled solid material.[5] Avoid actions that

generate dust.[4][5] Place the collected material into a clearly labeled, sealed container for

disposal.[5]

Decontaminate: Clean the spill area with soap and water once the solid material has been

removed.

Dispose: Treat all cleanup materials as hazardous waste and dispose of them according to

the disposal plan.
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Spill Detected
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No

Don Full PPE
(Respirator, Gloves, Goggles)

Yes

Contain & Clean Up Spill
(Sweep or Vacuum)

Decontaminate Spill Area

Package & Label Waste
for Disposal

Spill Secured

Click to download full resolution via product page

Caption: Workflow for Responding to a 2,6-Dimethyl-4-nitrosophenol Spill.

Disposal Plan
Proper disposal of 2,6-Dimethyl-4-nitrosophenol and associated contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.
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Waste Disposal Protocol
Collection: Collect all waste material (including the chemical itself and any contaminated

items like gloves, wipes, and cleanup materials) in a designated, compatible, and properly

sealed hazardous waste container.[5][7]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "2,6-Dimethyl-4-nitrosophenol".

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials, while awaiting pickup.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

contractor.[4][6] Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077472#personal-protective-equipment-for-handling-
2-6-dimethyl-4-nitrosophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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